Germanium powder
Germanium powder
Germanium is an element with atomic symbol Ge, atomic number 32, and atomic weight 72.64.
Germide(4-) is a monoatomic tetraanion and an elemental germanium.
A rare metal element with a blue-gray appearance and atomic symbol Ge, atomic number 32, and atomic weight 72.63.
Germide(4-) is a monoatomic tetraanion and an elemental germanium.
A rare metal element with a blue-gray appearance and atomic symbol Ge, atomic number 32, and atomic weight 72.63.
Brand Name:
Vulcanchem
CAS No.:
7440-56-4
VCID:
VC0148070
InChI:
InChI=1S/Ge
SMILES:
[Ge]
Molecular Formula:
Ge
Molecular Weight:
72.63 g/mol
Germanium powder
CAS No.: 7440-56-4
Reference Standards
VCID: VC0148070
Molecular Formula: Ge
Molecular Weight: 72.63 g/mol
| CAS No. | 7440-56-4 |
|---|---|
| Product Name | Germanium powder |
| Molecular Formula | Ge |
| Molecular Weight | 72.63 g/mol |
| IUPAC Name | germanium |
| Standard InChI | InChI=1S/Ge |
| Standard InChIKey | GNPVGFCGXDBREM-UHFFFAOYSA-N |
| Impurities | Impurities: Boron and Silicon |
| SMILES | [Ge] |
| Canonical SMILES | [Ge] |
| Boiling Point | 2700 °C |
| Colorform | GRAYISH-WHITE, LUSTROUS, BRITTLE METALLOID; DIAMOND-CUBIC STRUCTURE WHEN CRYSTALLINE |
| Density | 5.323 @ 25 °C/4 °C |
| Melting Point | 937.2 °C |
| Physical Description | PelletsLargeCrystals, WetSolid, OtherSolid |
| Description | Germanium is an element with atomic symbol Ge, atomic number 32, and atomic weight 72.64. Germide(4-) is a monoatomic tetraanion and an elemental germanium. A rare metal element with a blue-gray appearance and atomic symbol Ge, atomic number 32, and atomic weight 72.63. |
| Shelf Life | RELATIVELY STABLE, UNAFFECTED BY AIR, BECOMES OXIDIZED ABOVE 600 °C |
| Solubility | INSOL IN WATER, HYDROCHLORIC ACID, DIL ALKALI HYDROXIDES SOL IN HOT SULFURIC ACID, AQUA REGIA; INSOL IN ALKALI |
| Synonyms | Germanium |
| Vapor Pressure | 0 mm Hg @ 25 °C |
| PubChem Compound | 6326954 |
| Last Modified | Nov 11 2021 |
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